![molecular formula C8H5NO2S B1314513 Thieno[3,2-C]pyridine-2-carboxylic acid CAS No. 86236-37-5](/img/structure/B1314513.png)
Thieno[3,2-C]pyridine-2-carboxylic acid
Cat. No. B1314513
Key on ui cas rn:
86236-37-5
M. Wt: 179.2 g/mol
InChI Key: VKOINCMQZKBKHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:16][OH:17].[Na+:15].[OH-:14].[OH2:18].[s:1]1[c:2]([C:10](=[O:11])[O:12][CH3:13])[cH:3][c:4]2[cH:5][n:6][cH:7][cH:8][c:9]12>>[s:1]1[c:2]([C:10](=[O:11])[OH:12])[cH:3][c:4]2[cH:5][n:6][cH:7][cH:8][c:9]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
COC(=O)c1cc2cnccc2s1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C(O)c1cc2cnccc2s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
